Cas no 380225-68-3 (1-(2-bromo-6-methoxyphenyl)ethan-1-one)

• Product Name: 1-(2-bromo-6-methoxyphenyl)ethan-1-one
• CAS No: 380225-68-3
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• MDL: MFCD22573041
• CID: 1091049
• PubChem ID: 10868073
• Update Time: 2025-07-23

1-(2-bromo-6-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-6-methoxyphenyl)ethanone
• 2-BROMO-6-METHOXYACETOPHENONE
• 1-(2-broMo-6-Methoxy-phenyl)ethanone
• Ethanone, 1-(2-bromo-6-methoxyphenyl)-
• AK144491
• 2'-Bromo-6'-methoxyacetophenone
• FCH2290477
• OR400097
• AM808053
• 1-(2-bromo-6-methoxyphenyl)ethan-1-one
• AX8274648
• ST24037065
• X3640
• 1-(2-Bromo-6-methoxy-phenyl)-ethanone

• MDL： MFCD22573041
• Inchi： 1S/C9H9BrO2/c1-6(11)9-7(10)4-3-5-8(9)12-2/h3-5H,1-2H3
• InChI Key： MIYSKSQWTYYYMX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(C)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Topological Polar Surface Area: 26.3

1-(2-bromo-6-methoxyphenyl)ethan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-bromo-6-methoxyphenyl)ethan-1-one

Research Briefing on 1-(2-bromo-6-methoxyphenyl)ethan-1-one (CAS: 380225-68-3) in Chemical Biology and Pharmaceutical Applications

1-(2-bromo-6-methoxyphenyl)ethan-1-one (CAS: 380225-68-3) is a brominated aromatic ketone derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in organic synthesis and has shown potential in the development of novel therapeutic agents. Recent studies have explored its applications in medicinal chemistry, particularly in the design of kinase inhibitors and anti-inflammatory compounds.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1-(2-bromo-6-methoxyphenyl)ethan-1-one as a key building block for the synthesis of selective JAK3 inhibitors. The research team demonstrated that derivatives of this compound exhibited nanomolar potency against JAK3 while maintaining excellent selectivity over other JAK isoforms. This finding opens new possibilities for developing targeted therapies for autoimmune diseases with reduced off-target effects.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis and evaluation of novel quinolone derivatives incorporating the 1-(2-bromo-6-methoxyphenyl)ethan-1-one scaffold. These compounds showed promising activity against drug-resistant Staphylococcus aureus strains, with MIC values ranging from 0.5-2 μg/mL. The presence of the bromine atom at the ortho position appears to enhance membrane penetration, while the methoxy group contributes to metabolic stability.

Analytical chemistry advancements have also been made regarding this compound. A 2024 study developed a highly sensitive LC-MS/MS method for quantifying 1-(2-bromo-6-methoxyphenyl)ethan-1-one in biological matrices, achieving a lower limit of quantification of 0.1 ng/mL. This method is particularly valuable for pharmacokinetic studies of drugs derived from this scaffold.

From a synthetic chemistry perspective, recent work has focused on developing more sustainable routes to produce 1-(2-bromo-6-methoxyphenyl)ethan-1-one. A green chemistry approach published in ACS Sustainable Chemistry & Engineering utilized visible-light photocatalysis to achieve the bromination step with 85% yield and excellent atom economy, significantly reducing the environmental impact compared to traditional methods.

The compound's potential in CNS drug development was highlighted in a 2023 Nature Communications paper, where researchers used it as a precursor for novel serotonin receptor modulators. The resulting compounds demonstrated improved blood-brain barrier penetration and favorable pharmacokinetic profiles, suggesting potential applications in neurological disorders.

Ongoing research continues to explore the versatility of 1-(2-bromo-6-methoxyphenyl)ethan-1-one in drug discovery. Its unique combination of bromine and methoxy substituents offers multiple points for structural modification, making it a valuable scaffold for medicinal chemistry programs targeting various disease areas.